Afabicin
Afabicin
Afabicin is under investigation in clinical trial NCT03723551 (Study to Assess Safety, Tolerability and Efficacy of Afabicin in The Treatment of Participants With Bone or Joint Infection Due to Staphylococcus).
Brand Name:
Vulcanchem
CAS No.:
1518800-35-5
VCID:
VC0517389
InChI:
InChI=1S/C23H24N3O7P/c1-15-18-5-3-4-6-19(18)33-20(15)13-25(2)21(27)9-7-16-11-17-8-10-22(28)26(23(17)24-12-16)14-32-34(29,30)31/h3-7,9,11-12H,8,10,13-14H2,1-2H3,(H2,29,30,31)/b9-7+
SMILES:
CC1=C(OC2=CC=CC=C12)CN(C)C(=O)C=CC3=CC4=C(N=C3)N(C(=O)CC4)COP(=O)(O)O
Molecular Formula:
C23H24N3O7P
Molecular Weight:
485.4 g/mol
Afabicin
CAS No.: 1518800-35-5
Cat. No.: VC0517389
Molecular Formula: C23H24N3O7P
Molecular Weight: 485.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Afabicin is under investigation in clinical trial NCT03723551 (Study to Assess Safety, Tolerability and Efficacy of Afabicin in The Treatment of Participants With Bone or Joint Infection Due to Staphylococcus). |
|---|---|
| CAS No. | 1518800-35-5 |
| Molecular Formula | C23H24N3O7P |
| Molecular Weight | 485.4 g/mol |
| IUPAC Name | [6-[(E)-3-[methyl-[(3-methyl-1-benzofuran-2-yl)methyl]amino]-3-oxoprop-1-enyl]-2-oxo-3,4-dihydro-1,8-naphthyridin-1-yl]methyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C23H24N3O7P/c1-15-18-5-3-4-6-19(18)33-20(15)13-25(2)21(27)9-7-16-11-17-8-10-22(28)26(23(17)24-12-16)14-32-34(29,30)31/h3-7,9,11-12H,8,10,13-14H2,1-2H3,(H2,29,30,31)/b9-7+ |
| Standard InChI Key | HFYMDQMXVPJNTH-VQHVLOKHSA-N |
| Isomeric SMILES | CC1=C(OC2=CC=CC=C12)CN(C)C(=O)/C=C/C3=CC4=C(N=C3)N(C(=O)CC4)COP(=O)(O)O |
| SMILES | CC1=C(OC2=CC=CC=C12)CN(C)C(=O)C=CC3=CC4=C(N=C3)N(C(=O)CC4)COP(=O)(O)O |
| Canonical SMILES | CC1=C(OC2=CC=CC=C12)CN(C)C(=O)C=CC3=CC4=C(N=C3)N(C(=O)CC4)COP(=O)(O)O |
| Appearance | Solid powder |
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